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Introduction
Chlorantraniliprole is a broad-spectrum insecticide belonging to the anthranilic diamide class.

[1][2] Its specific mode of action targets the insect's muscular system, offering effective control

against a variety of pests, particularly lepidopteran species.[3][4] The primary target of

chlorantraniliprole is the ryanodine receptor (RyR), a protein crucial for regulating calcium ion

channels in muscle cells.[3] By binding to and activating these receptors, chlorantraniliprole
causes an uncontrolled release of calcium from the sarcoplasmic reticulum, leading to muscle

contraction, paralysis, and ultimately, insect death.

The repeated and widespread use of chlorantraniliprole has inevitably led to the development

of resistance in several key pest populations. Continuous monitoring of resistance levels within

these populations is paramount for effective pest management strategies and the preservation

of this valuable insecticide's efficacy. This document provides detailed application notes and

standardized protocols for conducting a chlorantraniliprole resistance monitoring bioassay,

primarily focusing on the widely accepted leaf-dip method. Adherence to a standardized

protocol is crucial for generating reproducible and comparable data across different

laboratories and studies.
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Chlorantraniliprole's insecticidal activity is a result of its specific interaction with the insect

ryanodine receptor. The following diagram illustrates the signaling pathway disrupted by this

insecticide.
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Insect Muscle Cell

Chlorantraniliprole Ryanodine Receptor (RyR)Binds and Activates Sarcoplasmic Reticulum (SR)
(Calcium Store)

Opens Ca²⁺ Channels Uncontrolled Release Muscle FibersInduces Paralysis & DeathLeads to
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Preparation

Bioassay

Data Analysis

1. Insect Rearing
(L2/L3 Larvae)

3. Leaf Disc Preparation

2. Insecticide Solution
Preparation (Serial Dilutions)

4. Leaf Dipping
(10 seconds)

5. Air Dry Leaf Discs

6. Larval Exposure &
Incubation (24-72h)

7. Mortality Assessment

8. Probit Analysis (LC50)

9. Calculate Resistance Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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